![molecular formula C11H9N5 B3236719 3,5-Di(1h-imidazol-1-yl)pyridine CAS No. 1374155-84-6](/img/structure/B3236719.png)
3,5-Di(1h-imidazol-1-yl)pyridine
Overview
Description
3,5-Di(1h-imidazol-1-yl)pyridine is a compound that contains a pyridine ring substituted with two imidazole groups at the 3rd and 5th positions . The N-donor ligand 3,5-bis (1-imidazoly)pyridine (bip) is introduced as a secondary ligand to modify the structure of the resulting compound .
Synthesis Analysis
The solvothermal synthesis of three new 2D MOFs is reported. The reaction of this compound (dip), and the metal salts Co(NO3)2·6H2O, Cd(NO3)2·4H2O and Zn(NO3)2·4H2O, resulted in the formation of three MOFs [Co(dip)2(SCN)2] (1), {[Cd(dip)2(H2O)2]·(NO3)2} (2), {[Zn(dip)2(H2O)2]·(ClO4)2} (3) .Molecular Structure Analysis
For these 2D MOFs, all the metal ions adopted six-coordinated octahedral geometry with axial coordination sites occupied by SCN- or water molecules . The asymmetric unit comprises of one half Mn (II) cation, one Hcbaa anion, one bip molecule and one coordinated H2O molecule .Chemical Reactions Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It shows both acidic and basic properties and is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature, meaning it shows both acidic and basic properties .Scientific Research Applications
Coordination Chemistry and Complex Formation
- 3,5-Di(1H-imidazol-1-yl)pyridine, along with similar N-heterocyclic compounds, plays a crucial role in the synthesis of coordination polymers and metal complexes. For instance, a cadmium(II) coordination polymer synthesized using 3,5-bis(imidazol-1′-yl)pyridine showcased an interesting three-dimensional network and exhibited strong fluorescence emission at room temperature (Li, Zhang, & Qin, 2020).
Organometallic Chemistry
- The compound is integral in organometallic chemistry, particularly in the synthesis of N-heterocyclic biscarbenes and their metal complex derivatives, like silver(I) complexes (Caballero et al., 2001).
Luminescent Material Development
- In the development of luminescent materials, derivatives of this compound have been synthesized and characterized, displaying significant Stokes' shifts and varied quantum yields. These derivatives demonstrate potential for application in creating luminescent materials (Volpi et al., 2017).
Medicinal Chemistry
- The imidazo[1,2-a]pyridine scaffold, which shares structural similarities with this compound, has been recognized for its broad range of applications in medicinal chemistry. This includes potential as anticancer, antimicrobial, antiviral, and antidiabetic agents. This highlights the compound's relevance in the development of new therapeutic agents (Deep et al., 2016).
Future Directions
The development of new drugs that overcome the AMR problems is necessary . In the past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs . There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases . Therefore, there is a great importance of heterocyclic ring containing drugs .
Mechanism of Action
Target of Action
The primary targets of 3,5-Di(1h-imidazol-1-yl)pyridine are metal ions, specifically Co , Cd , and Zn . These metal ions play a crucial role in the formation of two-dimensional metal-organic frameworks (2D MOFs), which are the primary structures formed by this compound .
Mode of Action
This compound interacts with its targets by forming coordination polymers. In these structures, all the metal ions adopt a six-coordinated octahedral geometry with axial coordination sites occupied by SCN- or water molecules . This interaction leads to the formation of layered MOF structures .
Biochemical Pathways
The formation of 2d mofs suggests potential applications in areas such as gas storage, catalysis, energy storage, luminescent materials, and solar energy utilization .
Result of Action
The primary result of the action of this compound is the formation of 2D MOFs . These structures have potential applications in various fields due to their tailorable structure, porous character, and large surface area . Furthermore, the fluorescence properties of some of these MOFs have been investigated .
Action Environment
The action of this compound is influenced by environmental factors such as the presence of metal ions and the conditions under which the reaction takes place . For instance, the solvothermal synthesis method is used to create the 2D MOFs
properties
IUPAC Name |
3,5-di(imidazol-1-yl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5/c1-3-15(8-12-1)10-5-11(7-14-6-10)16-4-2-13-9-16/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBPFYCGCNHLTGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C2=CC(=CN=C2)N3C=CN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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